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Compound of Interest

Compound Name: 2-(2-Pentenyl)furan

Cat. No.: B1593840 Get Quote

An In-depth Technical Guide to 2-(2-
Pentenyl)furan
This technical guide provides a comprehensive overview of 2-(2-pentenyl)furan, a heterocyclic

organic compound of interest to researchers in chemical synthesis and sensory science. This

document details its chemical identity, physicochemical properties, a representative synthetic

protocol, and the general biological pathway associated with its function as a flavor and

fragrance compound.

Chemical Identification and Nomenclature
2-(2-Pentenyl)furan is a substituted furan with a five-carbon chain containing a double bond.

The position of this double bond and the stereochemistry around it give rise to different

isomers, each with a unique identifier.
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Compound Name CAS Number
IUPAC

Nomenclature
Synonyms

2-(2-Pentenyl)furan 82550-42-3
2-(pent-2-en-1-

yl)furan

furan, 2-(2-penten-1-

yl)-

cis-2-(2-

Pentenyl)furan
70424-13-4

2-[(2Z)-2-

Pentenyl]furan

(Z)-2-(2-

Pentenyl)furan

trans-2-(2-

Pentenyl)furan
70424-14-5

2-[(2E)-2-

Pentenyl]furan

(E)-2-(2-

Pentenyl)furan

Physicochemical Properties
The physical and chemical properties of 2-(2-pentenyl)furan are summarized in the table

below. These properties are essential for its handling, purification, and application in various

experimental settings.

Property Value

Molecular Formula C₉H₁₂O[1]

Molecular Weight 136.19 g/mol [1]

Appearance
Colorless to pale yellow clear liquid (estimated)

[2]

Density 0.919 g/cm³[1]

Boiling Point 171.0 to 172.0 °C at 760 mmHg (estimated)[2]

Flash Point 48.1 °C (119.0 °F) (estimated)[2]

Refractive Index 1.479[1]

Vapor Pressure 1.883 mmHg at 25 °C (estimated)[2]

Solubility
Soluble in alcohol; water solubility is estimated

at 65.09 mg/L at 25 °C[2]

logP (o/w) 3.452 (estimated)[2]
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Experimental Protocols: Synthesis of 2-(2-
Pentenyl)furan
A common and effective method for the synthesis of alkenes such as 2-(2-pentenyl)furan is

the Wittig reaction. This reaction involves the treatment of an aldehyde or ketone with a

phosphorus ylide. For the synthesis of 2-(2-pentenyl)furan, furfural can be reacted with the

appropriate phosphonium ylide derived from a butyl group.

3.1. Synthesis via Wittig Reaction

This protocol describes a representative synthesis of 2-(2-pentenyl)furan starting from furfural

and butyltriphenylphosphonium bromide.

Materials and Reagents:

Butyltriphenylphosphonium bromide

Sodium hydride (NaH) or another strong base (e.g., n-butyllithium)

Anhydrous tetrahydrofuran (THF)

Furfural

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), suspend butyltriphenylphosphonium bromide in

anhydrous THF.
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Cool the suspension to 0 °C in an ice bath.

Slowly add a strong base, such as sodium hydride, to the suspension with stirring. The

reaction mixture will typically turn a deep orange or red color, indicating the formation of the

ylide.

Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure complete

ylide formation.

Wittig Reaction: Cool the ylide solution back down to 0 °C.

Add a solution of furfural in anhydrous THF dropwise to the ylide solution with continuous

stirring.

After the addition is complete, allow the reaction to warm to room temperature and stir

overnight.

Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3x).

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of hexane and ethyl acetate as the eluent, to yield pure 2-(2-pentenyl)furan.

3.2. Experimental Workflow Diagram
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Reactants:
- Butyltriphenylphosphonium bromide

- Strong Base (e.g., NaH)
- Furfural

- Anhydrous THF

Ylide Preparation:
1. Suspend phosphonium salt in THF.

2. Add base at 0°C.
3. Stir for 1-2 hours at RT.

Wittig Reaction:
1. Cool ylide to 0°C.

2. Add furfural solution dropwise.
3. Stir overnight at RT.

Reaction Work-up:
1. Quench with aq. NH4Cl.
2. Extract with diethyl ether.

3. Dry and concentrate.

Purification:
Flash Column Chromatography

Final Product:
2-(2-Pentenyl)furan

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(2-Pentenyl)furan via the Wittig reaction.

Biological Activity and Signaling Pathway
While specific, detailed signaling pathways for 2-(2-pentenyl)furan are not extensively

documented in scientific literature, its role as a flavor and fragrance compound indicates that its
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biological effects are primarily mediated through the olfactory system. The perception of

odorants like 2-(2-pentenyl)furan begins with the interaction of the molecule with olfactory

receptors (ORs) located on the surface of olfactory sensory neurons in the nasal cavity. These

receptors are a large family of G-protein coupled receptors (GPCRs).

4.1. General Olfactory Signaling Pathway

The binding of an odorant molecule to its specific olfactory receptor initiates a signal

transduction cascade. This process converts the chemical signal of the odorant into an

electrical signal that is transmitted to the brain.

Odorant Binding: The process begins when an odorant molecule, such as 2-(2-
pentenyl)furan, binds to a specific olfactory receptor on the cilia of an olfactory sensory

neuron.

G-protein Activation: This binding event causes a conformational change in the olfactory

receptor, which in turn activates a coupled G-protein (G_olf).

Adenylyl Cyclase Activation: The activated G-protein then activates the enzyme adenylyl

cyclase.

cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine

monophosphate (cAMP), a second messenger.

Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening

of cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of these channels allows for an influx of cations (primarily Ca²⁺

and Na⁺), leading to the depolarization of the olfactory sensory neuron's membrane.

Action Potential Generation: If the depolarization reaches a certain threshold, an action

potential is generated and transmitted along the axon of the neuron to the olfactory bulb in

the brain. The brain then processes these signals, resulting in the perception of a specific

smell.

4.2. Olfactory Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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